4-ethoxy-3-fluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[[5-(furan-2-yl)pyridin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C18H17FN2O4S/c1-2-24-18-6-5-15(9-16(18)19)26(22,23)21-11-13-8-14(12-20-10-13)17-4-3-7-25-17/h3-10,12,21H,2,11H2,1H3
• InChI Key: HWVYZZGBBDPPNZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC(=CN=C2)C3=CC=CO3)F
• Molecular Formula: C18H17FN2O4S
• Molecular Weight: 376.4 g/mol

Description

4-ethoxy-3-fluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)benzenesulfonamide, also known as EF5, is a potent hypoxia marker that has been widely used in scientific research. It is a small molecule that selectively binds to hypoxic cells and can be detected by various imaging techniques.

Scientific Research Applications

Chemical Synthesis and Rearrangement

• The chemical structure of 4-ethoxy-3-fluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)benzenesulfonamide is similar to compounds studied for their rearrangement properties under specific conditions. For instance, similar compounds undergo rearrangement when treated with benzenesulfonyl chloride in alkaline medium, resulting in the formation of carboxylic and pyrrole-4-carboxylic acids through a Beckmann rearrangement process (Stankyavichus et al., 1999).

Photodynamic Therapy and Photosensitizing Applications

• Certain benzenesulfonamide derivatives have been explored for their utility in photodynamic therapy, particularly for cancer treatment. They exhibit properties like high singlet oxygen quantum yield and suitable fluorescence, making them potential candidates for this application (Pişkin et al., 2020).

Corrosion Inhibition

• Piperidine derivatives similar to the chemical have been investigated for their role in inhibiting the corrosion of metals, especially iron. These studies involve understanding the adsorption behaviors and molecular interactions of such compounds with metal surfaces, which could have implications in industrial applications (Kaya et al., 2016).

Anticancer Activity

• Synthesized hybrid molecules involving benzenesulfonamide structures have been evaluated for their anticancer activity. This includes testing against various human cancer cell lines, where certain compounds have shown promising results, potentially leading to new therapeutic avenues in cancer treatment (Kumar et al., 2015).

Serotonin Receptor Studies in Alzheimer's Disease

• Compounds structurally similar to this compound have been used in neuroscientific research, particularly in studying serotonin receptors in the brains of Alzheimer's disease patients. This research provides insights into the biochemical mechanisms of neurodegenerative diseases (Kepe et al., 2006).